Cas no 1006776-02-8 ((2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide)

(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide structure

1006776-02-8 structure

Product Name:(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide

CAS No:1006776-02-8

MF:C₁₈H₁₈FN₅O₂

MW:355.366226673126

CID:6418339

PubChem ID:40908760

Update Time:2024-01-17

(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide
- 2-Butenamide, N-[2-[5-[(3-fluorophenyl)methyl]-4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
- (Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)but-2-enamide
- 1006776-02-8
- F2323-1879
- AKOS024639885
- (Z)-N-[2-[5-[(3-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]but-2-enamide
- Inchi： 1S/C18H18FN5O2/c1-2-4-16(25)20-7-8-24-17-15(10-22-24)18(26)23(12-21-17)11-13-5-3-6-14(19)9-13/h2-6,9-10,12H,7-8,11H2,1H3,(H,20,25)
- InChI Key： ACMOUJAZBDOPNL-UHFFFAOYSA-N
- SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=CC(F)=C1)C=N2)(=O)C=CC

Computed Properties

Exact Mass: 355.14445300g/mol
Monoisotopic Mass: 355.14445300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 79.6Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
pka: 14.75±0.46(Predicted)

(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2323-1879-2μmol	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2323-1879-5μmol	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2323-1879-10μmol	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2323-1879-1mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2323-1879-2mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2323-1879-3mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2323-1879-4mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2323-1879-5mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2323-1879-10mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2323-1879-15mg	(2Z)-N-(2-{5-[(3-fluorophenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)but-2-enamide	1006776-02-8	90%+	15mg	$89.0	2023-05-16